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Compound of Interest

Compound Name: SKF-82958 hydrobromide

CAS No.: 74115-01-8

Cat. No.: B1668789

Get Quote

An In-depth Examination of a Potent D1-like Dopamine Receptor Agonist in Preclinical

Research

SKF-82958 hydrobromide is a potent and selective full agonist for the D1-like dopamine

receptor family, making it a valuable tool in neuroscience research.[1][2][3] Its ability to

selectively activate these receptors allows for the precise investigation of their role in various

physiological and pathological processes. This technical guide provides a comprehensive

overview of SKF-82958 hydrobromide, including its pharmacological properties, key research

applications, experimental protocols, and associated signaling pathways. The hydrobromide

salt form of SKF-82958 is noted for its enhanced water solubility and stability compared to the

free base, without altering its biological activity at equivalent molar concentrations.[1]

Pharmacological Profile
SKF-82958 displays a high affinity and selectivity for the D1-like dopamine receptors (D1 and

D5) over the D2-like receptors. This selectivity is crucial for isolating and studying the specific

functions of the D1-like receptor system. The compound's agonistic activity at the D1 receptor
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stimulates a cascade of intracellular signaling events, primarily through the activation of

adenylyl cyclase.

Quantitative Pharmacological Data
The following table summarizes the key in vitro pharmacological parameters of SKF-82958.

This data is essential for designing experiments and interpreting results.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Research Applications
The selective activation of D1-like dopamine receptors by SKF-82958 has led to its use in a

wide range of research areas, including:

Parkinson's Disease: Research has explored the potential of D1 receptor agonists like SKF-

82958 to alleviate motor symptoms. Studies in animal models of Parkinson's disease have

shown that SKF-82958 can induce rotational behavior, a common measure of anti-

parkinsonian efficacy.[4] For instance, in a study with hemiparkinsonian monkeys, SKF-

82958 was shown to potentiate contraversive circling, indicating a potential therapeutic

effect.[4] Furthermore, it has been shown to suppress pilocarpine-induced tremulous jaw

movements in rats, a model relevant to parkinsonian tremors.[1][2][3]

Addiction and Reward: The dopamine system is central to reward and reinforcement, and D1

receptors play a critical role. SKF-82958 has been used to investigate the involvement of D1

receptors in the reinforcing effects of drugs of abuse. Studies have demonstrated that rats

will self-administer SKF-82958, suggesting it has rewarding properties mediated by D1
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receptor activation.[5][6] Furthermore, research has shown that SKF-82958 can induce a

conditioned place preference, further supporting its role in reward-related learning.[7]

Autism Spectrum Disorder (ASD): Recent research has implicated dopaminergic signaling

dysfunction in ASD. In a mouse model with a Shank3 deficiency, which exhibits ASD-like

behaviors, administration of SKF-82958 was found to restore social behaviors, synaptic

function, and signaling deficits.[8] This suggests that D1 receptor agonism could be a

potential therapeutic strategy for certain forms of ASD.[8]

Cognitive Function: D1 receptors in the prefrontal cortex are known to be involved in working

memory and executive functions. While not the primary focus of the provided search results,

the role of SKF-82958 in modulating these cognitive processes is an active area of

investigation.

Key Experimental Protocols
The following are detailed methodologies for key experiments frequently conducted using SKF-

82958.

In Vivo Behavioral Assessment: Drug Discrimination in
Rats
This protocol is used to assess the subjective effects of a drug.

Objective: To determine if rats can discriminate SKF-82958 from a vehicle control.

Methodology:

Subjects: Male Wistar rats are typically used.

Apparatus: Standard two-lever operant conditioning chambers.

Training: Rats are trained to press one lever after an injection of SKF-82958 (e.g., 0.03

mg/kg, intraperitoneally) and the other lever after a vehicle injection to receive a food reward.

[9]
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Testing: Once trained, the ability of other compounds to substitute for the SKF-82958 cue is

tested. The number of presses on the drug-appropriate lever is measured.

Data Analysis: The percentage of responses on the drug-appropriate lever is calculated. Full

substitution is typically defined as ≥80% of responses on the drug-appropriate lever.

In Vivo Behavioral Assessment: Conditioned Place
Preference in Rats
This protocol is used to assess the rewarding or aversive properties of a drug.

Objective: To determine if SKF-82958 induces a preference for a drug-paired environment.

Methodology:

Subjects: Male Wistar rats are commonly used.

Apparatus: A three-chamber apparatus with distinct visual and tactile cues in the two outer

chambers.

Pre-conditioning: On the first day, rats are allowed to freely explore the entire apparatus to

determine any initial preference for one side.

Conditioning: Over several days, rats receive an injection of SKF-82958 (e.g., 0.05 mg/kg,

subcutaneously or intraperitoneally) and are confined to one of the outer chambers.[7] On

alternate days, they receive a vehicle injection and are confined to the other outer chamber.

Post-conditioning (Test): On the final day, drug-free rats are allowed to freely explore the

entire apparatus. The time spent in each of the three chambers is recorded.

Data Analysis: A significant increase in the time spent in the drug-paired chamber during the

test phase compared to the pre-conditioning phase indicates a conditioned place preference.

In Vitro Assay: Adenylate Cyclase Activity in Rat Striatal
Membranes
This assay measures the functional consequence of D1 receptor activation.
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Objective: To determine the potency of SKF-82958 in stimulating adenylate cyclase activity.

Methodology:

Tissue Preparation: Striatal tissue is dissected from rat brains and homogenized. The

membrane fraction is isolated by centrifugation.

Assay: The membranes are incubated with various concentrations of SKF-82958 in the

presence of ATP and other necessary co-factors.

Measurement: The amount of cyclic AMP (cAMP) produced is quantified, typically using

radioimmunoassay or enzyme-linked immunosorbent assay (ELISA).

Data Analysis: The concentration of SKF-82958 that produces 50% of the maximal

stimulation of adenylate cyclase (EC50) is calculated.[1][2][3]

Signaling Pathways and Visualizations
SKF-82958, as a D1 receptor agonist, primarily signals through the Gαs/olf-coupled pathway,

leading to the activation of adenylyl cyclase and a subsequent increase in intracellular cyclic

AMP (cAMP). This, in turn, activates Protein Kinase A (PKA), which phosphorylates various

downstream targets, including the transcription factor CREB (cAMP response element-binding

protein).

In some contexts, such as in Shank3-deficient mouse models of autism, SKF-82958 has been

shown to restore ERK-CREB signaling and the expression of Brain-Derived Neurotrophic

Factor (BDNF).[8]
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Canonical D1 Receptor Signaling Pathway Activated by SKF-82958.
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Experimental Workflow for Conditioned Place Preference (CPP) Studies.

In summary, SKF-82958 hydrobromide is an indispensable pharmacological tool for

elucidating the multifaceted roles of the D1-like dopamine receptor system in health and

disease. Its high selectivity and potent agonism allow for targeted investigations that continue

to advance our understanding of neuropsychiatric and neurodegenerative disorders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. file.medchemexpress.com [file.medchemexpress.com]

4. Trihexyphenidyl interactions with the dopamine D1-selective receptor agonist SKF-82958
and the D2-selective receptor agonist N-0923 in 1-methyl-4-phenyl-1,2,3,6-
tetrahydropyridine-induced hemiparkinsonian monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. The D1 agonists SKF 82958 and SKF 77434 are self-administered by rats - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. Place conditioning with the dopamine D1-like receptor agonist SKF 82958 but not SKF
81297 or SKF 77434 - PubMed [pubmed.ncbi.nlm.nih.gov]

8. D1 Receptor Agonist Ameliorates Synaptic and Behavioral Deficits in a Shank3‐Deficient
Mouse Model of Autism - PMC [pmc.ncbi.nlm.nih.gov]

9. The dopamine D(1) receptor agonist SKF-82958 serves as a discriminative stimulus in the
rat - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [SKF-82958 Hydrobromide: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668789#what-is-skf-82958-hydrobromide-used-for-
in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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